Cas no 2169228-03-7 ({3-oxo-2-oxaspiro4.4nonan-1-yl}methanesulfonyl fluoride)

• Product Name: {3-oxo-2-oxaspiro4.4nonan-1-yl}methanesulfonyl fluoride
• CAS No: 2169228-03-7
• MF: C₉H₁₃FO₄S
• MW: 236.260525465012
• CID: 5786875
• PubChem ID: 165871044
• Update Time: 2025-06-08

{3-oxo-2-oxaspiro4.4nonan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {3-oxo-2-oxaspiro[4.4]nonan-1-yl}methanesulfonyl fluoride
• EN300-1479154
• 2169228-03-7
• {3-oxo-2-oxaspiro4.4nonan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C9H13FO4S/c10-15(12,13)6-7-9(3-1-2-4-9)5-8(11)14-7/h7H,1-6H2
• InChI Key： KISQJFZAUQMUOG-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 236.05185823g/mol
• Monoisotopic Mass: 236.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Additional information on {3-oxo-2-oxaspiro4.4nonan-1-yl}methanesulfonyl fluoride

Comprehensive Analysis of {3-oxo-2-oxaspiro[4.4]nonan-1-yl}methanesulfonyl fluoride (CAS No. 2169228-03-7): Properties, Applications, and Innovations

The compound {3-oxo-2-oxaspiro[4.4]nonan-1-yl}methanesulfonyl fluoride (CAS No. 2169228-03-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and pharmaceutical research. This spirocyclic sulfonyl fluoride derivative is characterized by its 3-oxo-2-oxaspiro[4.4]nonane core, which imparts remarkable stability and reactivity, making it a valuable building block for advanced chemical transformations.

In the context of modern drug discovery, sulfonyl fluorides have emerged as pivotal tools for covalent inhibitor design, leveraging their selective reactivity with nucleophilic amino acids. The methanesulfonyl fluoride moiety in this compound enhances its utility as a protease inhibitor or bioconjugation reagent, aligning with the growing demand for targeted therapies and precision medicine. Researchers are particularly intrigued by its potential in activity-based protein profiling (ABPP), a technique widely explored in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the spirocyclic framework of this compound offers steric constraints that can influence stereoselectivity in catalytic reactions. Recent publications highlight its role in ring-opening polymerizations and as a precursor for high-performance materials, addressing sustainability trends in material science. Its compatibility with click chemistry protocols further expands its applications in biomaterial engineering and drug delivery systems.

The thermal and hydrolytic stability of CAS 2169228-03-7 has been a subject of computational studies, with density functional theory (DFT) calculations predicting favorable kinetics for its reactions with biological thiols. This property is critical for its adoption in biocompatible coatings and medical device functionalization, areas experiencing exponential growth due to advancements in minimally invasive surgery technologies.

Industrial applications of this compound are being explored in agrochemical formulations, where its degradation profile meets stringent environmental regulations. Patent analyses reveal innovative uses in crop protection agents, capitalizing on its ability to form stable adducts with pest-specific enzymes while maintaining low mammalian toxicity—a key consideration in green chemistry initiatives.

Analytical characterization of {3-oxo-2-oxaspiro[4.4]nonan-1-yl}methanesulfonyl fluoride typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the sulfonyl fluoride group) and high-resolution mass spectrometry. These methods are essential for quality control in its production, especially given the compound's increasing use in high-throughput screening platforms for drug discovery.

Emerging research suggests potential applications in PET radiopharmaceuticals, where the fluorine atom could serve as a ¹⁸F incorporation site for diagnostic imaging. This aligns with global healthcare trends toward personalized medicine and theranostics, positioning the compound as a promising candidate for future molecular imaging probes.

Safety evaluations indicate that proper handling procedures should be followed when working with this compound, including the use of appropriate personal protective equipment (PPE) and fume hoods. Its material safety data sheet (MSDS) provides detailed guidance on storage conditions—typically under inert atmosphere at low temperatures to preserve its reactivity profile.

The commercial availability of CAS 2169228-03-7 has expanded significantly, with multiple suppliers now offering it in research quantities. Pricing trends reflect its growing importance in medicinal chemistry, while custom synthesis services are emerging to meet demand for isotopically labeled versions used in mechanistic studies and metabolic pathway analysis.

Future research directions likely include optimization of its synthetic routes for large-scale production, exploration of its catalytic applications in asymmetric synthesis, and development of derivatization protocols for combinatorial chemistry libraries. The compound's unique architecture continues to inspire innovations across multiple scientific disciplines.